Cas no 24973-50-0 (1,1'-Biphenyl-3-carbonitrile)

• Product Name: 1,1'-Biphenyl-3-carbonitrile
• CAS No: 24973-50-0
• MF: C₁₃H₉N
• MW: 179.217262983322
• MDL: MFCD00236364
• CID: 252798
• PubChem ID: 34340
• Update Time: 2025-04-19

1,1'-Biphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• [1,1'-biphenyl]-3-carbonitrile
• 3-Cyanobiphenyl
• 3-phenylcyanobenzene
• 3-phenylbenzonitrile
• AS-38854
• ZAA97350
• SYHJILPZUNKNHQ-UHFFFAOYSA-N
• A877752
• 3-phenyl-benzonitrile
• AKOS006346215
• 5-cyanobiphenyl
• biphenyl-3-carbonitrile
• MFCD00236364
• DTXSID80951445
• 24973-50-0
• FT-0676395
• SCHEMBL270874
• 28804-96-8
• AMY37932
• InChI=1/C13H9N/c14-10-11-5-4-8-13(9-11)12-6-2-1-3-7-12/h1-9
• CS-0204987
• DB-366599
• 1,1'-Biphenyl-3-carbonitrile

• MDL： MFCD00236364
• Inchi： 1S/C13H9N/c14-10-11-5-4-8-13(9-11)12-6-2-1-3-7-12/h1-9H
• InChI Key： SYHJILPZUNKNHQ-UHFFFAOYSA-N
• SMILES： N#CC1=CC=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 179.07300
• Monoisotopic Mass: 179.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Melting Point: 44-46°C
• Boiling Point: 140°C 1mm
• PSA: 23.79000
• LogP: 3.22528

1,1'-Biphenyl-3-carbonitrile Security Information

• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22